Cas no 2097922-53-5 (N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide
• CAS No: 2097922-53-5
• MF: C₁₅H₁₉N₅OS
• MW: 317.409260988235
• CID: 6409211
• PubChem ID: 126851156
• Update Time: 2025-10-29

N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide
• 2097922-53-5
• AKOS032466985
• F6549-1389

• Inchi： 1S/C15H19N5OS/c1-11-3-4-13(9-12(11)2)17-15(21)20-7-5-19(6-8-20)14-10-16-22-18-14/h3-4,9-10H,5-8H2,1-2H3,(H,17,21)
• InChI Key： JYJJFTVJIWWTIY-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCN(C(NC2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 317.13103142g/mol
• Monoisotopic Mass: 317.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.6Ų

Additional information on N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide

Comprehensive Overview of N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide (CAS No. 2097922-53-5)

The compound N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide, identified by its CAS number 2097922-53-5, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique piperazine-carboxamide core and 1,2,5-thiadiazole moiety, has garnered attention for its potential applications in targeting specific biological pathways. Researchers and pharmaceutical developers are increasingly exploring its properties, driven by the growing demand for novel therapeutic agents in areas such as oncology, neurology, and metabolic disorders.

One of the most compelling aspects of N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide is its structural versatility. The presence of the 1,2,5-thiadiazole ring, a heterocyclic scaffold known for its electron-withdrawing properties, enhances the compound's ability to interact with biological targets. Combined with the piperazine moiety, which is frequently employed in drug design due to its favorable pharmacokinetic profile, this compound exhibits promising bioavailability and target selectivity. These features align with current trends in precision medicine, where researchers prioritize molecules with minimal off-target effects.

In recent years, the scientific community has shown heightened interest in small-molecule inhibitors and modulators, particularly those capable of addressing unmet medical needs. The CAS 2097922-53-5 compound has been investigated for its potential role in modulating kinase activity, a hot topic in oncology research. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases. The thiadiazole-piperazine hybrid structure of this compound suggests it may offer a novel mechanism of action, distinguishing it from existing kinase inhibitors.

Another area of exploration for N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide is its potential application in central nervous system (CNS) disorders. The blood-brain barrier (BBB) permeability of piperazine derivatives has been well-documented, making this compound a candidate for neurological research. With the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, the demand for innovative CNS-active compounds has never been higher. Early-stage studies suggest that this molecule's lipophilicity and molecular weight may facilitate BBB penetration, a key consideration in CNS drug development.

The synthesis and optimization of CAS 2097922-53-5 have also attracted attention in the context of green chemistry and sustainable drug manufacturing. As the pharmaceutical industry shifts toward environmentally friendly practices, researchers are exploring efficient synthetic routes for this compound that minimize waste and reduce reliance on hazardous reagents. The 1,2,5-thiadiazole ring, in particular, presents opportunities for innovative catalytic methods, aligning with the broader push for sustainable chemistry.

From a commercial perspective, the intellectual property landscape surrounding N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide is evolving. Patent filings and research publications indicate growing interest from both academic institutions and pharmaceutical companies. This compound's potential as a lead structure for further optimization underscores its value in drug discovery pipelines. Investors and stakeholders are closely monitoring developments, particularly in light of the increasing emphasis on personalized medicine and targeted therapies.

In conclusion, N-(3,4-dimethylphenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine-1-carboxamide (CAS 2097922-53-5) stands out as a multifaceted compound with significant potential across multiple therapeutic areas. Its unique structural features, combined with the growing body of research into its applications, position it as a molecule of interest in contemporary drug discovery. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.